1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine

• IUPAC Name: 1-methyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C7H11N3/c1-10-5-9-6-4-8-3-2-7(6)10/h5,8H,2-4H2,1H3
• InChI Key: MSSJBRXYLYSRLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1CCNC2
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• CAS No.: 87673-88-9

Description

1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine is a heterocyclic compound that features a fused imidazole and pyridine ring system. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications in drug development.

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives, which this compound is a part of, have been known to interact with a broad range of targets, including gaba a receptors, enzymes involved in carbohydrate metabolism, components of the immune system, and more .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often resulting in modulation of the target’s activity .

Biochemical Pathways

Imidazole derivatives have been reported to influence many cellular pathways necessary for the proper functioning of various biological systems .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine can be synthesized through various methods. One common approach involves the cyclization of histamine dihydrochloride with paraformaldehyde . This reaction typically requires heating under reflux conditions to facilitate the formation of the imidazo[4,5-C]pyridine ring system.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the imidazo[4,5-C]pyridine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are employed under basic or acidic conditions.

Major Products: The major products formed from these reactions include N-oxides, dihydro derivatives, and various substituted imidazo[4,5-C]pyridine derivatives.

Scientific Research Applications

1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibitors and receptor modulators.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory, antimicrobial, and anticancer agent.

Industry: It is utilized in the development of agrochemicals and pharmaceuticals.

Comparison with Similar Compounds

Imidazole: A simpler heterocyclic compound with a five-membered ring containing two nitrogen atoms.

Pyridine: A six-membered ring with one nitrogen atom.

1-Methylimidazole: A methylated derivative of imidazole.

4,5,6,7-Tetrahydroimidazo[4,5-C]pyridine: A similar compound without the methyl group.

Uniqueness: 1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-C]pyridine is unique due to its fused ring system and the presence of a methyl group, which can influence its chemical reactivity and biological activity. This compound’s structure allows for diverse functionalization, making it a versatile scaffold in medicinal chemistry .

Synthesis routes and methods I

Procedure details

Operating as in Example 1, but starting from 4,5,6,7-tetrahydroimidazo-[4,5-c]-pyridine and methyl iodide, 1-Methyl-4,5,6,7-tetrahydroimidazo-[4,5-c]-pyridine is obtained as intermediate and successively reacted with methyl isothiocyanate to give 1-Methyl-5-(N-methylthiocarbamoyl)-4,5,6,7-tetrahydroimidazo-[4,5-c]-pyridine in a 78% yield, m.p. 238° C.

Synthesis routes and methods II

Procedure details